3-(4-Bromo-3,5-dimethylphenyl)propan-1-ol

• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• IUPAC Name: 3-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• InChI: InChI=1S/C11H15BrO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5H2,1-2H3
• InChI Key: ARKCUKKZPDIYIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)CCCO

Description

3-(4-Bromo-3,5-dimethylphenyl)propan-1-ol is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-allyl-2-bromo-1,3-dimethylbenzene (1.0 g) is cooled to 0° C., 9-borabicyclo[3.3.1]nonane (9-BBN, 26 mL of a 0.5 M solution in tetrahydrofurane) is added dropwise and the mixture is stirred for 2 hours at room temperature. After cooling to 0° C. NaOH (6.7 mL, 4 M) and H2O2 (6.7 mL, 35%) are added dropwise. The mixture is stirred for 12 hours while warming to room temperature. Then the mixture is partitioned between brine and diethylether. The organic phase is dried (MgSO4) and concentrated. The residue is chromatographed on silica gel (cyclohexane/ethyl acetate 95:5→70:30) to give the title compound. Yield: 750 mg; LC (method 8): tR=0.28 min; Mass spectrum (ESI+): m/z=260 [M+NH4]+.